2-Chloro-4-(4-hydroxy-butoxy)-benzonitrile

• Molecular Formula: C11H12ClNO2
• Molecular Weight: 225.67 g/mol
• IUPAC Name: 2-chloro-4-(4-hydroxybutoxy)benzonitrile
• InChI: InChI=1S/C11H12ClNO2/c12-11-7-10(4-3-9(11)8-13)15-6-2-1-5-14/h3-4,7,14H,1-2,5-6H2
• InChI Key: KUHKDDFDUZJUBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCCCCO)Cl)C#N

Description

2-Chloro-4-(4-hydroxy-butoxy)-benzonitrile is a useful research compound. Its molecular formula is C11H12ClNO2 and its molecular weight is 225.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the procedure described for Example 29, 1,4-butanediol (1 mL, 10 mmol) was reacted with 2-chloro-4-fluoro-benzonitrile (159 mg, 1.0 mmol) for 24 hours at room temperature. Purification by reverse phase high pressure chromatography eluting with a solvent gradient (15% of 0.1% formic acid/CH3CN in 0.1% formic acid/water to 100% of 0.1% formic acid/water) provided 10 mg of 2-chloro-4-(4-hydroxy-butoxy)-benzonitrile. 1H NMR (CDCl3) δ 7.54 (d, 1H), 6.98 (d, 1H), 6.83 (dd, 1H), 4.03 (t, 2H), 3.71 (t, 2H), 1.90 (m, 2H), 1.72 (m, 2H); MS 226.1 (M+1).